Cas no 578744-11-3 (7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

7-(Azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a purine derivative with a modified azepane ring structure, offering potential applications in pharmaceutical and biochemical research. Its unique scaffold combines a purine core with a flexible azepane substituent, which may enhance binding affinity or modulate selectivity in target interactions. The compound's structural features, including the 1,3-dimethyl substitution and tetrahydro ring system, contribute to its stability and solubility profile, making it suitable for further derivatization or mechanistic studies. This intermediate is of interest in the development of novel therapeutic agents, particularly in neurological or metabolic research, due to its purine-based pharmacophore. Careful handling is recommended due to its reactive functional groups.
7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
578744-11-3 structure
Product Name:7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:578744-11-3
MF:C14H21N5O2
MW:291.348842382431
CID:6305380
Update Time:2025-06-08

7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 7-(azepan-1-ylmethyl)-1,3-dimethylpurine-2,6-dione
    • 1H-Purine-2,6-dione, 7-[(hexahydro-1H-azepin-1-yl)methyl]-3,7-dihydro-1,3-dimethyl-
    • Inchi: 1S/C14H21N5O2/c1-16-12-11(13(20)17(2)14(16)21)19(9-15-12)10-18-7-5-3-4-6-8-18/h9H,3-8,10H2,1-2H3
    • InChI Key: UJUCFEWIQZDVPC-UHFFFAOYSA-N
    • SMILES: N1(CN2CCCCCC2)C2=C(N(C)C(=O)N(C)C2=O)N=C1

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 492.1±51.0 °C(Predicted)
  • pka: 7.76±0.20(Predicted)

7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

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7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature

Additional information on 7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 578744-11-3)

The compound 7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 578744-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This purine derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and potential therapeutic applications. The presence of the azepane ring and the dimethyl-substituted purine core suggests potential interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to identify key interactions between the compound and the kinase active site, providing insights into its mode of action. These findings suggest potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another significant development involves the compound's potential as a modulator of adenosine receptors. A preprint article (2024) from a leading research group highlighted its selective binding affinity for the A2A adenosine receptor subtype, which plays a crucial role in regulating immune responses and neurotransmission. The study reported that the compound's azepane moiety contributes to its high selectivity, offering a novel scaffold for the design of next-generation adenosine receptor ligands. This discovery opens new avenues for the development of therapeutics targeting neurological disorders, including Parkinson's disease and neuropathic pain.

In addition to its pharmacological properties, recent advancements in the synthetic methodology for 7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione have been reported. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in the development of 7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic profile, including bioavailability and metabolic stability. Ongoing studies are exploring structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound 7-(azepan-1-yl)methyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 578744-11-3) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.

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